Cas no 820212-72-4 (Phenol, 2,6-bis[[(4-bromophenyl)imino]methyl]-4-methyl-)

• Product Name: Phenol, 2,6-bis[[(4-bromophenyl)imino]methyl]-4-methyl-
• CAS No: 820212-72-4
• MF: C₂₁H₁₆Br₂N₂O
• MW: 472.172543525696
• CID: 701451
• PubChem ID: 136229012
• Update Time: 2025-04-19

Phenol, 2,6-bis[[(4-bromophenyl)imino]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis[[(4-bromophenyl)imino]methyl]-4-methyl-
• 6-[(4-bromoanilino)methylidene]-2-[(4-bromophenyl)iminomethyl]-4-methylcyclohexa-2,4-dien-1-one
• 6-[(4-Bromoanilino)methylidene]-2-{(E)-[(4-bromophenyl)imino]methyl}-4-methylcyclohexa-2,4-dien-1-one
• 820212-72-4
• DTXSID50839701
• 2,6-di(4-bromo-phenyliminomethyl)-4-methylphenol

• Inchi： 1S/C21H16Br2N2O/c1-14-10-15(12-24-19-6-2-17(22)3-7-19)21(26)16(11-14)13-25-20-8-4-18(23)5-9-20/h2-13,26H,1H3/b24-12+,25-13+
• InChI Key： PKGBBFPAWAJFHY-DWGHPKEWSA-N
• SMILES： BrC1C=CC(=CC=1)/N=C/C1C=C(C)C=C(/C=N/C2C=CC(=CC=2)Br)C=1O

Computed Properties

• Exact Mass: 471.96089g/mol
• Monoisotopic Mass: 469.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 45Ų